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Compound of Interest

Compound Name: Apiezon N

Cat. No.: B1172494

Technical Support Center: Apiezon N

This technical support center provides troubleshooting guidance and frequently asked
guestions for researchers, scientists, and drug development professionals using Apiezon N
grease in vacuum systems.

Frequently Asked Questions (FAQSs)

General Properties and Handling

 What is Apiezon N grease and what are its primary uses? Apiezon N is a silicone- and
halogen-free cryogenic high vacuum grease.[1][2] It is widely recognized for its use in
cryogenic applications as a sealant and thermal contact medium.[1][3][4][5][6][7] Its ability to
provide craze-free performance at low temperatures and withstand frequent cycling between
cryogenic temperatures (as low as -273°C) and ambient temperatures up to +30°C makes it
a preferred choice for such applications.[1][2][3][6][7] It is also used at ambient temperatures
where added cushioning against vibrations is needed, particularly in fragile glass-to-glass
joints.[1][2][3][€]

o What are the key advantages of Apiezon N over silicone-based greases? Apiezon N is a
hydrocarbon-based grease and does not exhibit the "creep” or "carry over" issues commonly
associated with silicone-based products.[3][8][4][9] This prevents the contamination of
adjacent surfaces, which is critical in applications like surface coating, metal deposition, and
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semiconductor manufacturing.[3][8] Its silicone-free nature also reduces the risk of
interference in analytical techniques such as infrared and mass spectrometry.[3][8]

o What is the shelf life of Apiezon N and how should it be stored? The shelf life of Apiezon N
grease is ten years from the date of manufacture when stored in its original unopened
packaging at ambient temperatures (10 to 30°C).[3][8][10] If the container has been opened,
it should be resealed and stored in a clean, dry, dark environment under the same ambient
conditions to maximize its remaining shelf life, though this is not guaranteed for the full ten
years.[11]

Application and Removal

o How should Apiezon N be applied to O-rings and other sealing surfaces? While a well-fitted
and clean O-ring may not always require grease, a thin film of Apiezon N can enhance
sealing performance and ease installation and removal.[12] To apply, place a small amount
of grease on a gloved hand and apply a thin, even film to the O-ring.[12][13] Excess grease
should be wiped away, leaving only a light sheen on the surface.[12][13]

 How can Apiezon N grease be removed? Excess Apiezon N can be wiped away with a soft,
clean, lint-free cloth.[1][3][5][14][15] Any remaining residue can be cleaned with warm soapy
water or a hydrocarbon solvent such as toluene or xylene.[1][3][5][14][15] For a more
environmentally friendly option, limonene is recommended.[1][3][5][14][15] Apiezon N is not
soluble in alcohols (like ethanol or IPA) or ketones (like acetone or MEK), so these should
not be used for cleaning.[1][3][5][14][15]

Troubleshooting Vacuum Leaks

e My vacuum system has a leak after applying Apiezon N. What are the common causes?
Common causes for vacuum leaks when using Apiezon N include:

o Improper Application: Applying too much or too little grease can result in a poor seal. An
excessive amount can trap air, while too little may not adequately fill surface
imperfections.

o Contamination: The sealing surfaces or the grease itself may have been contaminated
with dust, debris, or other substances that prevent a proper seal.
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o Incompatible Materials: Apiezon N is incompatible with certain materials like EPDM, EPR,
butyl rubber, and PVC seals.[1][16][12][17] Using it with these materials can cause the
seals to swell or degrade, leading to leaks.[18]

o Operating Outside Temperature Range: Using the grease at temperatures above its
recommended working range (+30°C) can cause it to melt and flow away from the sealing
surface.[19] While it is designed for cryogenic use, it should not be used as a lubricant at
these low temperatures.[3][20]

e How can | detect the location of a vacuum leak? A common method for detecting vacuum
leaks is the use of a helium mass spectrometer leak detector. For systems sealed with
Apiezon N, you can also carefully apply a solvent like isopropanol to suspected leak points
while monitoring the vacuum gauge. A sudden change in pressure can indicate the location
of the leak. However, be aware that Apiezon N is not soluble in alcohols, so this method
relies on the solvent temporarily blocking the leak path.

Data Presentation

Apiezon N Properties

Property Value

Vapor Pressure @ 20°C 6 x 10~1° Torr[1][2][3][5][6][9][21]
Working Temperature Range -273°C to +30°C[2][3][241I51[71[9][21]
Relative Density @ 20°C 0.911[4][5][21]

Outgassing Characteristics (ASTM E595) <1% TML, <0.1% CVCM[4][5][21]
Thermal Conductivity @ 20°C 0.194 W/m°CJ[4][21]

Shelf Life (unopened) 10 years[3][8][10][11]

Material Compatibility
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Compatible Materials Incompatible Materials

EPDM (ethylene propylene diene M-class

viton rubber)[1][16][12][17]

Nitrile (>30% content)[1][3][16][12][17] EPR (ethylene propylene rubben)[1][16][12][17]
Nylon[1][3][16][12][17] Butyl rubber[1][16][12][17]
Polyurethane[1][3][16][12][17] PVC seals[1][16][12][17]

Polyethylene[1][3][16][12][17]

Polypropylene[1][3][16][12][17]

Silicone

Experimental Protocols

Protocol for Applying Apiezon N to a Ground Glass Joint

Surface Preparation: Thoroughly clean the male and female components of the ground glass
joint. Wipe away any old grease or residue using a suitable solvent (e.g., toluene, xylene)
and a lint-free cloth. Ensure the surfaces are completely dry before proceeding.

o Grease Application: Using a clean spatula or a gloved finger, apply a small, even band of
Apiezon N grease around the upper part of the male joint. Avoid applying grease to the very
tip to prevent it from being pushed into the system.

» Joint Assembly: Insert the male joint into the female joint and rotate them together to spread
the grease evenly, creating a translucent, uniform seal. A properly greased joint will appear
clear, without any streaks or bubbles.

« Inspection: Visually inspect the joint to ensure a continuous seal has been formed. If there
are any gaps or air bubbles, separate the joints, clean them, and repeat the application
process.

Visualizations
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Caption: Troubleshooting workflow for vacuum leaks with Apiezon N.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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BENGHE Troubleshooting & Optimization

Check Availability & Pricing

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 717 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1172494?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1172494?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

